Cas no 246848-58-8 (3H-1,2,4-Triazol-3-one,2-(2-chlorophenyl)-1,2-dihydro-5-phenyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,2-(2-chlorophenyl)-1,2-dihydro-5-phenyl-
• CAS No: 246848-58-8
• MF: C₁₄H₁₀ClN₃O
• MW: 271.701701641083
• CID: 246059
• PubChem ID: 135532702
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,2-(2-chlorophenyl)-1,2-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2-(2-chlorophenyl)-1,2-dihydro-5-phenyl-
• 2-(2-CHLOROPHENYL)-1,2-DIHYDRO-5-PHENYL-3H-1,2,4-TRIAZOL-3-ONE
• 2-(2-chlorophenyl)-5-phenyl-1H-1,2,4-triazol-3-one
• 2-((BENZYLOXY)CARBONYL)-1,2,3,4-TETRAHYDROISOQUINOLINE-7-CARBOXYLIC ACID
• 2-(2-Chlorophenyl)-1,2-dihydro-5-phenyl-3H-1,2,4
• 2-(2-chlorophenyl)-5-phenyl-3H-1,2,4-triazol-3-one
• 3H-1,2,4-Triazol-3-one,2-(2-chlorophenyl)-1,2-dihydro-5-phenyl
• MFCD09877961
• 2-(2-chlorophenyl)-5-phenyl-4H-1, 2, 4-triazol-3-one
• 246848-58-8
• DTXSID60436962
• 2-(2-Chlorophenyl)-5-phenyl-1,2-dihydro-3H-1,2,4-triazol-3-one
• A817438
• 2-(2-CHLOROPHENYL)-5-PHENYL-4H-1,2,4-TRIAZOL-3-ONE
• SCHEMBL7650490

• MDL： MFCD09877961
• Inchi： 1S/C14H10ClN3O/c15-11-8-4-5-9-12(11)18-14(19)16-13(17-18)10-6-2-1-3-7-10/h1-9H,(H,16,17,19)
• InChI Key： WXAFVRHIIVGONB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(NC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 271.05100
• Monoisotopic Mass: 271.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.68000
• LogP: 2.88100